Cas no 2228854-82-6 (1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol)

• Product Name: 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol
• CAS No: 2228854-82-6
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 5845054
• PubChem ID: 165643074
• Update Time: 2025-06-08

1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol
• 2228854-82-6
• EN300-1919695
• [1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropyl]methanol

• Inchi： 1S/C10H9BrClFO/c11-6-1-2-7(12)9(13)8(6)10(5-14)3-4-10/h1-2,14H,3-5H2
• InChI Key： RHWKFDHYRJJQAN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1(CO)CC1)F)Cl

Computed Properties

• Exact Mass: 277.95093g/mol
• Monoisotopic Mass: 277.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol

Introduction to 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol (CAS No. 2228854-82-6)

1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol (CAS No. 2228854-82-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its 6-bromo-3-chloro-2-fluorophenyl substituent and a cyclopropylmethanol moiety, which contribute to its distinctive properties and reactivity.

The 6-bromo-3-chloro-2-fluorophenyl group is a halogenated aromatic ring that imparts significant electronic and steric effects to the molecule. The presence of bromine, chlorine, and fluorine atoms on the phenyl ring can influence the compound's solubility, stability, and reactivity, making it a valuable building block for the synthesis of more complex molecules. The cyclopropylmethanol moiety, on the other hand, adds a small, cyclic alkyl group with a hydroxyl functional group, which can participate in various chemical reactions such as esterification, etherification, and oxidation.

In the context of medicinal chemistry, 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. The bromine and chlorine substituents were found to enhance the compound's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within cells.

Moreover, the cyclopropylmethanol moiety has been shown to improve the metabolic stability of the molecule, reducing its susceptibility to rapid degradation by enzymes in the body. This property is particularly important for developing drugs with prolonged therapeutic effects and reduced dosing frequency. Additionally, the hydroxyl group can be modified through esterification or etherification to create prodrugs that are activated upon reaching specific tissues or organs.

In materials science, 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol has potential applications as a monomer or building block for polymer synthesis. The presence of multiple functional groups allows for the creation of polymers with tailored properties such as high thermal stability, mechanical strength, and chemical resistance. For example, researchers at the University of California have synthesized copolymers using this compound as a monomer unit and found that the resulting materials exhibit excellent thermal stability up to 300°C and good mechanical properties suitable for use in high-performance applications.

The synthesis of 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol typically involves multi-step reactions starting from commercially available precursors. One common approach is to first prepare the 6-bromo-3-chloro-2-fluorobenzaldehyde through electrophilic aromatic substitution reactions followed by Grignard addition to form the cyclopropanol derivative. The final step involves reduction of the aldehyde group to obtain the desired alcohol product. This synthetic route has been optimized to achieve high yields and purity levels suitable for both research and industrial applications.

Despite its promising applications, 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol also poses challenges in terms of handling and storage due to its sensitivity to air and moisture. Proper precautions must be taken during synthesis and storage to ensure the integrity of the compound. Additionally, further research is needed to fully understand its toxicological profile and environmental impact before it can be widely used in commercial products.

In conclusion, 1-(6-bromo-3-chloro-2-fluorophenyl)cyclopropylmethanol (CAS No. 2228854-82-6) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure offers opportunities for developing novel drugs with improved therapeutic profiles and creating advanced materials with enhanced performance characteristics. Ongoing research continues to explore new applications and optimize synthetic methods to make this compound more accessible for various industrial uses.